3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride
Overview
Description
3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride, also known as Oxetan-3-amine hydrochloride, is an organic compound consisting of a heterocyclic ring structure containing a nitrogen atom and a chlorine atom. It is a colorless solid, and is a derivative of oxetane. Oxetan-3-amine hydrochloride has a wide range of applications in scientific research, including as a reagent in organic synthesis, and as a tool in the study of biochemical and physiological processes.
Scientific Research Applications
3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride is widely used in scientific research, primarily as a reagent in organic synthesis. It is also used as a tool in the study of biochemical and physiological processes, such as enzyme inhibition, protein-protein interactions, and enzyme kinetics. Additionally, 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride has been used to study the structure and function of membrane proteins, and to design and synthesize novel compounds for drug discovery.
Mechanism of Action
3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride is believed to act as an inhibitor of enzymes, proteins, and other biological molecules. It is thought to interact with the active site of an enzyme, or the binding site of a protein, in order to prevent the enzyme or protein from performing its normal function. Additionally, 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride is thought to interact with the cell membrane, altering its permeability and thus affecting the transport of molecules across the membrane.
Biochemical and Physiological Effects
3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to inhibit the activity of enzymes, proteins, and other biological molecules, as well as to alter the permeability of cell membranes. Additionally, it has been shown to affect the expression of genes and to modulate the activity of signal transduction pathways.
Advantages and Limitations for Lab Experiments
3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications in scientific research. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride is a potent inhibitor of enzymes, proteins, and other biological molecules, and should be used with caution in laboratory experiments.
Future Directions
The potential future directions for 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride are numerous. It could be used to study a variety of biochemical and physiological processes, such as enzyme inhibition, protein-protein interactions, and enzyme kinetics. Additionally, it could be used to study the structure and function of membrane proteins, and to design and synthesize novel compounds for drug discovery. Finally, it could be used to modulate the activity of signal transduction pathways, and to study the effects of gene expression.
Synthesis Methods
3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloridene hydrochloride is synthesized using a two-step process. The first step involves the condensation of 5-bromothiophen-2-ylacetic acid and formaldehyde in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of a Schiff base, which is then reduced to the desired oxetan-3-amine hydrochloride product. The second step involves the conversion of the Schiff base to the oxetan-3-amine hydrochloride product by treatment with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride involves the reaction of 5-bromothiophene-2-carbaldehyde with ethylene oxide followed by reduction and subsequent reaction with ammonia to form the desired product.", "Starting Materials": [ "5-bromothiophene-2-carbaldehyde", "ethylene oxide", "ammonia", "sodium borohydride", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: 5-bromothiophene-2-carbaldehyde is reacted with ethylene oxide in the presence of sodium borohydride and hydrochloric acid to form 3-(5-bromothiophen-2-yl)oxetan-3-ol.", "Step 2: The oxetane is then reduced using sodium borohydride in methanol to form 3-(5-bromothiophen-2-yl)oxetan-3-amine.", "Step 3: The amine is then reacted with hydrochloric acid in diethyl ether to form 3-(5-bromothiophen-2-yl)oxetan-3-amine hydrochloride." ] } | |
CAS RN |
2763758-60-5 |
Molecular Formula |
C7H9BrClNOS |
Molecular Weight |
270.6 |
Purity |
95 |
Origin of Product |
United States |
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